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CAS No.: 1359944-60-7
Cat. No.: B609333
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Executive Summary: Immediate Action Required

STOP. Before handling MRT-83 HCI (MRT-83 hydrochloride), acknowledge that this compound
is a potent Smoothened (Smo) antagonist.

Because the Hedgehog (Hh) signaling pathway is critical for embryonic development, MRT-83
HCI must be treated as a Presumed Reproductive Toxin and Teratogen.

« @ NEVER dispose of MRT-83 HCI (solid or solution) down the drain.[1]

« @ NEVER treat this as standard "organic waste" if your facility separates High Potency
Active Pharmaceutical Ingredients (HPAPIS).

. ALWAYS segregate as Hazardous Chemical Waste destined for high-temperature
incineration.

Part 1: Chemical Identity & Hazard Profiling
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To dispose of a chemical safely, you must understand what makes it dangerous. MRT-83 is not

just a "toxic chemical"; it is a pathway-specific inhibitor with high biological activity.

The "Why" Behind the Hazard

MRT-83 blocks the transmembrane domain of the Smoothened receptor. In adult tissue, this

inhibits tumor growth (useful). In developing organisms (fetuses) or aquatic life, this blockade

disrupts tissue patterning, leading to severe morphological defects.

Property

Specification

Operational Implication

Compound Class

Acylguanidine derivative

High biological stability;
resistant to simple

degradation.

Salt Form

Hydrochloride (HCI)

Acidic in solution. Increases
water solubility compared to
free base, making it more
mobile in aquatic environments

if spilled.

Primary Hazard

Reproductive Toxin

(Teratogen)

Zero-tolerance for
environmental release. Strict

containment required.[1][2][3]

[4151(6]

Secondary Hazard

Acute Toxicity (Oral/Inhalation)

Dust inhalation is the highest
risk vector during

weighing/disposal.

Critical Incompatibility

Do NOT mix MRT-83 HCI waste with strong oxidizers (e.g., Bleach/Sodium Hypochlorite).

While bleach is often used to deactivate biologicals, mixing it with HCI salts can liberate

Chlorine Gas (

), creating an immediate respiratory hazard.

Part 2: Pre-Disposal Stabilization & Handling
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Before the waste enters the bin, it must be stabilized to prevent exposure during transport.

Handling the HCI Salt Form

The hydrochloride salt form is often hygroscopic (absorbs moisture) and prone to static charge.

» Static Control: Use an anti-static gun or ionizer when transferring solid waste to avoid
dispersing dust.

» Acidity: Aqueous solutions of MRT-83 HCI will be acidic (

)

o Note: Do NOT attempt to neutralize the pH to "make it safe.” Neutralization only adjusts
acidity; it does not destroy the Smo antagonist activity.

Spill Cleanup (Immediate Containment)
If MRT-83 HCl is spilled during the disposal process:

Evacuate the immediate area if dust is airborne.

Don PPE: Double nitrile gloves, N95/P100 respirator, and safety goggles.

Containment:

o Solid: Cover with wet paper towels (to prevent dust) then scoop into a hazardous waste
bag.

o Liquid: Absorb with vermiculite or chem-pads.

Decontamination: Wash the surface with a detergent solution (surfactant), followed by water.
Collect ALL cleanup materials as hazardous waste.

Part 3: The Disposal Workflow

This protocol ensures compliance with EPA (RCRA) standards and protects laboratory
personnel.
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Decision Logic: The Waste Stream

Use this workflow to determine the correct disposal path.

Start: MRT-83 HCI Waste

Physical State?

Solid / Powder Liquid / Solution

Trace Residue

(<3% of container) LSS

Solvent Type?

riple Rinse First Double Bag

DEiEEE LElE = Solid Hazardous Waste

(Tag: Toxic, Teratogen)

Normal Trash
(Only if 'Empty' per RCRA)

Aqueous (Water/Buffer) Organic (DMSO/Ethanol)

Liquid Aqueous Waste Liquid Organic Waste

(Tag: Toxic, Acidic) (Tag: Toxic, Flammable)

Click to download full resolution via product page

Figure 1: Decision tree for MRT-83 HCI waste segregation. Note that "Trace" refers to RCRA
"RCRA Empty" standards; when in doubt, treat everything as hazardous.

Detailed Protocols
Protocol A: Solid Waste (Powder & Contaminated Debris)

Applicability: Expired stock, weighing boats, contaminated gloves, spill cleanup materials.
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Primary Containment: Place waste in a clear, 4-mil polyethylene bag.

Seal: Tightly seal (tape or zip-tie).

Secondary Containment: Place the sealed bag inside a rigid, wide-mouth waste container
(HDPE drum).

Labeling:
o Chemical Name: "MRT-83 Hydrochloride Solid Waste"
o Hazards: Check "Toxic" and "Health Hazard" (Target Organ/Repro Toxin).[3]

o Constituents: "100% MRT-83 HCI"

Protocol B: Liquid Waste (Stock Solutions & Media)
Applicability: DMSO stocks, cell culture media containing MRT-83 > 1 uM.

e Segregation:

o Organic (DMSO/Ethanol): Collect in "Organic Waste" carboy (Halogenated or Non-
Halogenated depending on other co-solvents; MRT-83 itself contains Chlorine but usually
in low % mass, often acceptable in non-halogenated streams unless concentration is very
high. Check local facility rules).

o Agueous: Collect in "Aqueous Toxic" carboy.

o Compatibility Check: Ensure the carboy does NOT contain bleach or strong bases (which
could react with the HCI salt or cause precipitation).

e Labeling:
o Chemical Name: "MRT-83 HCI in [Solvent Name]"
o Hazards: "Toxic", "Irritant”.[2]

o Concentration: Estimate concentration (e.g., "10 mM").
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Part 4: Regulatory Compliance (US/Global Context)
RCRA Classification (USA)

While MRT-83 is not explicitly listed on the EPA "P-list" or "U-list" (as it is a research chemical),

it must be characterized by the generator.

Determination: Due to its teratogenic potential, it fits the criteria for Characteristic Waste if it
exhibits toxicity, but practically, it is managed as Non-Regulated Hazardous Waste (unless
specific state laws apply) that requires incineration.

Best Practice: Manage as if it were a P-Listed (acutely hazardous) substance to ensure the
highest safety margin.

Transport (DOTI/IATA)

If you are shipping waste off-site, use the following classification if a specific UN number is not

provided by your EHS officer:

Proper Shipping Name: Toxic solid, organic, n.o.s. (MRT-83 Hydrochloride)[3][7][8]
UN Number: UN 2811
Hazard Class: 6.1

Packing Group: Il (assuming lower toxicity than cyanide) or Il (conservative).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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